4-{2-[2-(Trifluoromethyl)phenyl]cyclopropanecarbonyl}thiomorpholine-3-carbonitrile

• IUPAC Name: 4-[2-[2-(trifluoromethyl)phenyl]cyclopropanecarbonyl]thiomorpholine-3-carbonitrile
• InChI: InChI=1S/C16H15F3N2OS/c17-16(18,19)14-4-2-1-3-11(14)12-7-13(12)15(22)21-5-6-23-9-10(21)8-20/h1-4,10,12-13H,5-7,9H2
• InChI Key: UJWKHXKGJJZQCC-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC(N1C(=O)C2CC2C3=CC=CC=C3C(F)(F)F)C#N
• Molecular Formula: C16H15F3N2OS
• Molecular Weight: 340.4 g/mol

Description

The compound “4-{2-[2-(Trifluoromethyl)phenyl]cyclopropanecarbonyl}thiomorpholine-3-carbonitrile” is a complex organic molecule. It contains a trifluoromethyl group, a phenyl group, a cyclopropane ring, a carbonyl group, a thiomorpholine ring, and a carbonitrile group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The trifluoromethyl group is a strong electron-withdrawing group, which would affect the electronic structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the trifluoromethyl group, the carbonyl group, and the carbonitrile group. These groups are often reactive in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its polarity, its molecular weight, and the presence of the various functional groups.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug or a pesticide, its mechanism of action would depend on its target in the biological system.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.